Cas no 2138527-49-6 (4-ethyl-3-(1-methyl-1H-pyrazol-5-yl)cyclohexan-1-one)

• Product Name: 4-ethyl-3-(1-methyl-1H-pyrazol-5-yl)cyclohexan-1-one
• CAS No: 2138527-49-6
• MF: C₁₂H₁₈N₂O
• MW: 206.284122943878
• CID: 6097388
• PubChem ID: 165844014
• Update Time: 2025-07-23

4-ethyl-3-(1-methyl-1H-pyrazol-5-yl)cyclohexan-1-one Chemical and Physical Properties

Names and Identifiers

• 4-ethyl-3-(1-methyl-1H-pyrazol-5-yl)cyclohexan-1-one
• 2138527-49-6
• EN300-1156700

• Inchi： 1S/C12H18N2O/c1-3-9-4-5-10(15)8-11(9)12-6-7-13-14(12)2/h6-7,9,11H,3-5,8H2,1-2H3
• InChI Key： IQTZGBZKVXOONA-UHFFFAOYSA-N
• SMILES： O=C1CCC(CC)C(C2=CC=NN2C)C1

Computed Properties

• Exact Mass: 206.141913202g/mol
• Monoisotopic Mass: 206.141913202g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 242
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 34.9Ų

Additional information on 4-ethyl-3-(1-methyl-1H-pyrazol-5-yl)cyclohexan-1-one

Introduction to 4-ethyl-3-(1-methyl-1H-pyrazol-5-yl)cyclohexan-1-one (CAS No. 2138527-49-6)

4-ethyl-3-(1-methyl-1H-pyrazol-5-yl)cyclohexan-1-one is a structurally complex organic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique molecular framework and potential biological activities. This compound, identified by the chemical identifier CAS No. 2138527-49-6, belongs to a class of heterocyclic derivatives that are increasingly being explored for their therapeutic applications. The presence of both cyclohexanone and pyrazole moieties in its structure suggests a high degree of versatility, which makes it an attractive candidate for further chemical and biological investigation.

The molecular structure of 4-ethyl-3-(1-methyl-1H-pyrazol-5-yl)cyclohexan-1-one consists of a cyclohexanone core substituted with an ethyl group at the 4-position and a 1-methylpyrazole ring at the 3-position. This arrangement creates a rigid scaffold that could potentially interact with biological targets in a specific manner. The pyrazole ring, in particular, is known for its ability to engage in hydrogen bonding and metal coordination, features that are often exploited in drug design to enhance binding affinity and selectivity.

Recent advancements in computational chemistry have enabled researchers to predict the binding modes of such compounds with high precision. Studies using molecular docking simulations have indicated that 4-ethyl-3-(1-methyl-1H-pyrazol-5-yl)cyclohexan-1-one may exhibit inhibitory activity against various enzymes and receptors implicated in inflammatory and metabolic disorders. The ethyl and methyl substituents on the cyclohexanone ring are thought to modulate the electronic properties of the molecule, thereby influencing its interactions with biological targets.

In the realm of medicinal chemistry, the synthesis of analogs of 4-ethyl-3-(1-methyl-1H-pyrazol-5-yl)cyclohexan-1-one has been a focal point for several research groups. By systematically varying substituents on the cyclohexanone and pyrazole rings, chemists aim to optimize pharmacokinetic properties such as solubility, bioavailability, and metabolic stability. The use of transition metal-catalyzed cross-coupling reactions has proven particularly effective in constructing the desired framework efficiently.

One particularly intriguing aspect of this compound is its potential role as a scaffold for developing kinase inhibitors. Kinases are enzymes that play crucial roles in cell signaling pathways, and dysregulation of these pathways is implicated in numerous diseases, including cancer. The pyrazole moiety, with its ability to mimic ATP binding pockets, makes it an ideal candidate for designing kinase inhibitors. Preliminary experiments have shown that derivatives of 4-ethyl-3-(1-methyl-1H-pyrazol-5-yl)cyclohexan-1-one can modulate the activity of certain kinases in vitro.

The pharmacological profile of 4-ethyl-3-(1-methyl-1H-pyrazol-5-yl)cyclohexan-1-one is further being explored through preclinical studies. These studies aim to assess both its efficacy and safety profiles in animal models. The compound's ability to cross the blood-brain barrier is also being evaluated, as this property is often essential for treating neurological disorders. Initial results suggest that it may possess promising characteristics for further development into a therapeutic agent.

From a synthetic chemistry perspective, 4-ethyl-3-(1-methyl-1H-pyrazol-5-y)cyclohexan-l-one presents an interesting challenge due to its complex architecture. Researchers have employed various strategies to construct this molecule, including multi-step synthetic routes involving Friedel-Crafts acylation, nucleophilic substitution reactions, and cyclization processes. The development of novel synthetic methodologies has not only facilitated access to this compound but also provided insights into more efficient ways of producing structurally similar molecules.

The role of computational tools in drug discovery cannot be overstated. Software packages such as Schrödinger's Maestro and MOE (Molecular Operating Environment) have been instrumental in designing derivatives of 4-Ethyl -3-(l -methyl-l H -pyrazol -5 -yl)cyclohexan-l-one with enhanced pharmacological properties. These tools allow researchers to predict how modifications at specific positions will affect the molecule's behavior, thereby guiding experimental efforts more effectively.

In conclusion,4-Ethyl -3-(l -methyl-l H -pyrazol -5 -yl)cyclohexan-l-one (CAS No. 2138527_49_6) represents a promising candidate for further pharmaceutical development. Its unique structural features and potential biological activities make it an attractive molecule for medicinal chemists to explore. As research continues, it is anticipated that more insights will be gained into its therapeutic potential, paving the way for novel treatments targeting various diseases.